Cas no 862810-23-9 (4-butoxy-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide)

• Product Name: 4-butoxy-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide
• CAS No: 862810-23-9
• MF: C₂₄H₂₄N₄O₂
• MW: 400.472965240479
• CID: 6397063
• PubChem ID: 7080212
• Update Time: 2025-05-21

4-butoxy-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide
• Benzamide, 4-butoxy-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)-
• 4-butoxy-N-(5-(imidazo[1,2-a]pyrimidin-2-yl)-2-methylphenyl)benzamide
• 4-butoxy-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)benzamide
• 4-butoxy-N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methylphenyl)benzamide
• 862810-23-9
• AKOS024593654
• F0657-0141

• Inchi： 1S/C24H24N4O2/c1-3-4-14-30-20-10-8-18(9-11-20)23(29)26-21-15-19(7-6-17(21)2)22-16-28-13-5-12-25-24(28)27-22/h5-13,15-16H,3-4,14H2,1-2H3,(H,26,29)
• InChI Key： DJZGWFGFJYBMFV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(NC1C=C(C=CC=1C)C1=CN2C=CC=NC2=N1)=O)CCCC

Computed Properties

• Exact Mass: 400.18992602g/mol
• Monoisotopic Mass: 400.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• pka: 13.44±0.70(Predicted)

Additional information on 4-butoxy-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide

Research Brief on 4-butoxy-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide (CAS: 862810-23-9)

The compound 4-butoxy-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide (CAS: 862810-23-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazo[1,2-a]pyrimidine core, has been investigated for its potential therapeutic applications, particularly in the modulation of kinase activity and its implications in oncology and inflammatory diseases. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, positioning it as a promising candidate for further drug development.

Recent literature highlights the role of 4-butoxy-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide as a selective inhibitor of specific kinase pathways, such as the JAK/STAT and PI3K/AKT/mTOR signaling cascades. These pathways are critically involved in cell proliferation, survival, and immune responses, making them attractive targets for cancer and autoimmune therapies. Structural-activity relationship (SAR) studies have elucidated the importance of the butoxy and imidazo[1,2-a]pyrimidine moieties in enhancing binding affinity and selectivity, thereby reducing off-target effects.

In preclinical models, this compound has demonstrated potent anti-proliferative effects against a range of cancer cell lines, including breast, lung, and hematological malignancies. Mechanistic studies using biochemical assays and x-ray crystallography have provided atomic-level insights into its interaction with kinase domains, revealing key hydrogen bonding and hydrophobic interactions that stabilize the inhibitor-enzyme complex. These findings are instrumental in guiding the design of next-generation analogs with improved pharmacokinetic profiles.

Beyond oncology, preliminary data suggest potential applications in inflammatory disorders. In vitro and in vivo studies have shown that 4-butoxy-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide can suppress pro-inflammatory cytokine production, such as IL-6 and TNF-α, by modulating JAK/STAT signaling. This dual functionality underscores its versatility as a therapeutic agent, though further validation in clinical settings is warranted.

Challenges remain in optimizing the compound's bioavailability and metabolic stability. Recent efforts have focused on prodrug strategies and formulation technologies to enhance its solubility and tissue penetration. Collaborative research between academic institutions and pharmaceutical companies is accelerating the translation of these discoveries into clinical trials, with early-phase studies anticipated in the coming years.

In conclusion, 4-butoxy-N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)benzamide represents a compelling case study in targeted drug discovery. Its multifaceted pharmacological profile and robust mechanistic data position it as a frontrunner in the development of kinase inhibitors. Continued research will be essential to fully realize its therapeutic potential and address existing limitations in drug delivery and safety.